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Compound of Interest

Compound Name:
2-(morpholin-4-yl)-N-(2-

nitrophenyl)acetamide

CAS No.: 35204-12-7

Cat. No.: B2656044

Get Quote

Comparative SAR Guide: Morpholine vs.
Piperidine Acetamides in Lead Optimization[1]
Executive Summary
In medicinal chemistry, the interchange between morpholine and piperidine moieties—often

linked via an acetamide spacer—is a canonical "bioisosteric swap" used to tune

physicochemical properties without drastically altering the steric footprint.

While both are six-membered saturated heterocycles adopting a chair conformation, their

electronic and solvation profiles differ radically. This guide provides a technical breakdown of

why and when to deploy each scaffold, supported by physicochemical data, metabolic

pathways, and experimental protocols.
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Morpholine: The "Solubility Fixer." The ether oxygen at position 4 acts as a hydrogen bond

acceptor (HBA) and lowers the pKa of the nitrogen, enhancing metabolic stability and

aqueous solubility.

Piperidine: The "Hydrophobic Anchor." More basic and lipophilic. It excels in filling

hydrophobic pockets and crossing the blood-brain barrier (BBB) but is often a metabolic "soft

spot" for CYP450 enzymes.

Physicochemical Showdown: The "Oxygen Effect"
The introduction of the oxygen atom in morpholine (replacing the C4 methylene of piperidine)

exerts a strong inductive effect (

), significantly altering the electronic landscape of the molecule.
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Property
Morpholine
Acetamide

Piperidine
Acetamide

Mechanistic Impact

LogP (Lipophilicity) Lower (~ -0.8 to 0.5) Higher (~ 1.5 to 2.5)

Morpholine reduces

lipophilicity, reducing

non-specific binding

and improving

solubility.

pKa (Conjugate Acid) ~8.3 ~11.0

Critical: Piperidine is

fully protonated at pH

7.4. Morpholine is

partially uncharged,

affecting membrane

permeability and P-gp

efflux.

H-Bond Acceptors 2 (N, O) 1 (N)

The ether oxygen can

engage in specific H-

bonds (e.g., hinge

region of kinases).

Polar Surface Area Higher (~20-30 Å²) Lower

Morpholine increases

PSA, which may limit

BBB penetration

compared to

piperidine.

Metabolic Liability
Moderate (N-

dealkylation)
High (Hydroxylation)

Piperidine is prone to

oxidation at C-2/C-

3/C-4; Morpholine is

more resistant due to

electron withdrawal.
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Expert Insight: The pKa difference is the most overlooked parameter. If your target requires a

positive charge for a salt bridge (e.g., Asp residue interaction), piperidine is superior. If you need

to reduce lysosomal trapping or hERG inhibition, morpholine is the preferred choice due to its

lower basicity.

Mechanistic SAR & Case Studies
The Kinase Inhibitor Context (PI3K/mTOR)
In kinase drug discovery, morpholine is often termed a "privileged structure." The ether oxygen

frequently forms a critical hydrogen bond with the hinge region of the kinase ATP-binding site.

Evidence: In PI3K

inhibitors, replacing morpholine with piperidine often results in a loss of potency because the
H-bond interaction is lost, even though the steric fit is similar [1, 2].

The GPCR Context (CNS Targets)
For Central Nervous System (CNS) targets, piperidine is often preferred.

Reasoning: The higher lipophilicity and basicity mimic endogenous neurotransmitters

(biogenic amines). However, if the piperidine analog suffers from rapid clearance, a

morpholine swap can block metabolic hotspots, though often at the cost of BBB permeability

[3].

Metabolic Stability Pathways[1][2]
Understanding where these molecules break down is essential for rational design.

Visualization: Metabolic Fate Analysis
The following diagram illustrates the divergent metabolic pathways for these two scaffolds.
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Figure 1: Divergent metabolic liabilities. Piperidine is prone to direct ring oxidation, while

morpholine is generally more robust, primarily undergoing N-dealkylation.

Experimental Protocols
To validate the SAR choices, the following self-validating protocols are recommended.

Protocol A: Comparative Microsomal Stability Assay
Objective: Quantify the "Metabolic Shielding" effect of the morpholine substitution.
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Preparation:

Prepare 10 mM stock solutions of the Morpholine-acetamide and Piperidine-acetamide

analogs in DMSO.

Thaw pooled human liver microsomes (HLM) on ice.

Incubation:

Dilute microsomes to 0.5 mg/mL in phosphate buffer (pH 7.4).

Spike test compounds to a final concentration of 1 µM (0.1% DMSO final).

Control: Run Verapamil (high clearance) and Warfarin (low clearance) in parallel.

Initiation:

Add NADPH-regenerating system (1 mM NADP+, 5 mM G6P, 1 U/mL G6PDH) to initiate

the reaction.

Incubate at 37°C with shaking.

Sampling:

Aliquot 50 µL at T=0, 15, 30, and 60 minutes.

Quench immediately in 150 µL ice-cold acetonitrile containing internal standard (e.g.,

Tolbutamide).

Analysis:

Centrifuge at 4000g for 20 mins. Analyze supernatant via LC-MS/MS.

Calculation: Plot ln(% remaining) vs. time. The slope

determines

.
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Success Criterion: Morpholine analog should show >2-fold increase in

compared to piperidine to justify the swap [4].

Protocol B: LogD (Distribution Coefficient)
Determination
Objective: Confirm lipophilicity shift at physiological pH.

Method: Miniaturized Shake-Flask (or HPLC-based estimation).

Phases: Octanol (organic) and Phosphate Buffer pH 7.4 (aqueous).

Procedure:

Dissolve compound in octanol-saturated buffer.

Mix with buffer-saturated octanol (1:1 ratio).

Shake for 1 hour; centrifuge to separate phases.

Quantification: Measure UV absorbance or LC-MS peak area in both phases.

Result:

.

Expectation: Morpholine analog should exhibit a LogD 1.0–1.5 units lower than the

piperidine analog.

Decision Framework: When to Swap?
Use this logic flow to determine the correct moiety for your lead optimization campaign.
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Figure 2: Strategic decision tree for selecting between morpholine and piperidine based on

ADME/Tox and potency liabilities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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